Cas no 12017-94-6 (chromium lanthanum trioxide)

• Product Name: chromium lanthanum trioxide
• CAS No: 12017-94-6
• MF: CrLaO₃
• MW: 238.899804115295
• CID: 86534
• PubChem ID: 165970
• Update Time: 2025-06-09

chromium lanthanum trioxide Chemical and Physical Properties

Names and Identifiers

• chromium lanthanum trioxide
• Lanthanum chromite
• chromium(3+),lanthanum(3+),oxygen(2-)
• chromic
• EINECS 234-629-9
• chromium(3+);lanthanum(3+);oxygen(2-)
• DTXSID90923254
• Chromium(3+) lanthanum oxide (1/1/3)
• lanthanum chromate
• 12017-94-6
• Chromium lanthanum oxide (CrLaO3)
• NFYLSJDPENHSBT-UHFFFAOYSA-N

• MDL： MFCD00053990
• Inchi： 1S/Cr.La.3O/q2*+3;3*-2
• InChI Key： NFYLSJDPENHSBT-UHFFFAOYSA-N
• SMILES： [La+3].[Cr+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 238.83200
• Monoisotopic Mass: 238.832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: Green powder.
• Density: 5.6
• Melting Point: 2450°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.18000
• LogP: -0.35640
• Solubility: Not available

chromium lanthanum trioxide Security Information

• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on chromium lanthanum trioxide

Professional Introduction to Chromium Lanthanum Trioxide (CAS No 12017-94-6)

Chromium Lanthanum Trioxide, with the chemical formula CrLa₂O₇, is a compound of significant interest in the field of materials science and catalysis. This inorganic material, identified by its CAS number 12017-94-6, has garnered attention due to its unique structural and electronic properties. The combination of chromium and lanthanum ions in this compound results in a complex oxide with potential applications in various industrial and scientific domains.

The synthesis of Chromium Lanthanum Trioxide typically involves controlled high-temperature processes, often requiring precise conditions to achieve the desired phase purity and crystallinity. The compound's structure, which can be described as a perovskite-like framework, plays a crucial role in its functionality. Recent studies have highlighted the importance of understanding the defect chemistry within this material, as it significantly influences its catalytic performance.

In the realm of catalysis, Chromium Lanthanum Trioxide has shown promise as a heterogeneous catalyst for various organic transformations. Its ability to adsorb and activate small molecules makes it suitable for applications such as oxidation reactions, hydrocarbon cracking, and environmental remediation. Researchers have been particularly interested in its potential use in the conversion of carbon dioxide into useful chemicals, aligning with global efforts to mitigate climate change.

One of the most compelling aspects of Chromium Lanthanum Trioxide is its tunability through doping or surface modifications. By introducing subtle changes to its composition or structure, scientists can tailor its properties to meet specific requirements. For instance, studies have demonstrated that incorporating transition metal ions into the lattice can enhance its magnetic and electrical properties, opening doors for applications in spintronics and energy storage.

The electronic structure of Chromium Lanthanum Trioxide is another area of active research. The presence of both 3d and 4f electrons from chromium and lanthanum respectively leads to a rich electronic landscape. This complexity allows for the possibility of designing materials with tailored band gaps and charge transport properties, which are essential for optoelectronic devices. Recent experiments have shown that by controlling the synthesis conditions, one can fine-tune these properties, leading to improved device performance.

From an environmental perspective, Chromium Lanthanum Trioxide offers several advantages as a material. Its stability under harsh conditions makes it suitable for use in automotive exhaust systems and industrial scrubbers. Additionally, its high surface area and thermal stability contribute to its effectiveness in adsorbing pollutants from gas streams. This aligns with the growing demand for sustainable materials that can help reduce environmental impact.

The field of energy storage also benefits from the unique properties of Chromium Lanthanum Trioxide. Its ability to undergo reversible phase transitions at elevated temperatures makes it a candidate for use in thermal energy storage systems. These systems can store energy during off-peak hours and release it when needed, helping to balance the load on electrical grids. Research is ongoing to optimize these systems for practical applications.

In conclusion, Chromium Lanthanum Trioxide (CAS No 12017-94-6) is a multifaceted material with a wide range of potential applications. Its synthesis, structure, and properties continue to be subjects of intense study, driving advancements in catalysis, electronics, environmental technology, and energy storage. As research progresses, it is expected that new applications will emerge, further solidifying the importance of this compound in modern science and industry.